Cas no 2157548-87-1 (5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine
• CAS No: 2157548-87-1
• MF: C₆H₈N₆
• MW: 164.167919158936
• CID: 6262890
• PubChem ID: 165654596
• Update Time: 2025-07-18

5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine
• EN300-1789251
• 2157548-87-1

• Inchi： 1S/C6H8N6/c1-12-3-5(10-11-12)4-2-8-6(7)9-4/h2-3H,1H3,(H3,7,8,9)
• InChI Key： VMVUDRBOAZRIKJ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1=CN(C)N=N1

Computed Properties

• Exact Mass: 164.08104428g/mol
• Monoisotopic Mass: 164.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85.4Ų

Additional information on 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine

5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine: A Promising Compound in Medicinal Chemistry

5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine (CAS No. 2157548-87-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as MIMT for brevity, belongs to the class of triazolylimidazoles, which are known for their diverse biological activities. The chemical structure of MIMT includes a 1-methyl-1H-1,2,3-triazole moiety attached to a 1H-imidazol-2-amine scaffold, making it a versatile platform for the development of new drugs.

The synthesis of 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine has been extensively studied and optimized in recent years. One of the most common methods involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and efficient "click" chemistry approach. This method allows for the facile and high-yielding preparation of MIMT from readily available starting materials. The robustness and versatility of the CuAAC reaction have made it a preferred choice for researchers working on the synthesis of triazolylimidazoles.

In terms of its biological activity, 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an antiviral agent. Recent research has demonstrated that MIMT exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a valuable candidate for further development in antiviral therapeutics.

Beyond its antiviral properties, MIMT has also been investigated for its potential as an anticancer agent. Studies have shown that MIMT can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is attributed to its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. Further research is needed to elucidate the exact molecular mechanisms and to optimize the compound for clinical use.

The pharmacokinetic properties of 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine have also been evaluated in preclinical models. Initial studies suggest that MIMT has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that MIMT is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-imidazol-2-amine (CAS No. 2157548-87-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, MIMT is poised to play a significant role in advancing the field of drug discovery.